ERK-MYD88 interaction inhibitor 1

• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol
• InChI: InChI=1S/C22H21N5O2/c1-27(2)17-8-4-14(5-9-17)21-25-18-10-6-15(12-19(18)26-21)22(28)24-16-7-11-20(29-3)23-13-16/h4-13H,1-3H3,(H,24,28)(H,25,26)
• InChIKey: KNOQKFKILLZESZ-UHFFFAOYSA-N

ERK-MYD88 Interaction Inhibitor 1 (EI-52) Product Profile

ERK-MYD88 interaction inhibitor 1, also designated as EI-52, is a small-molecule benzimidazole compound (CAS 2215927-89-0, molecular formula C22H21N5O2, molecular weight 387.43) that functions as a protein-protein interaction (PPI) inhibitor specifically targeting the interaction between ERK and MYD88 [1]. Unlike conventional ERK kinase inhibitors that target the catalytic ATP-binding site, EI-52 binds to the ERK D-recruitment site (DRS) and disrupts the ERK-MYD88 PPI while preserving ERK's intrinsic kinase activity . This compound has been validated in preclinical studies to induce an HRI-mediated integrated stress response (ISR) leading to cancer cell-specific immunogenic apoptosis, and demonstrates anti-tumor efficacy in syngeneic mouse models and patient-derived tumors .

Targets ERK-MYD88 protein-protein interaction interface; preserves ERK kinase function

Enables research on ERK dysregulation, integrated stress response (ISR), and immunogenic cell death (ICD) pathways

Avoids adaptive resistance mechanisms commonly associated with direct ERK kinase inhibition

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source

EI-52 Irreplaceability vs. Standard Inhibitors

Generic substitution with conventional ERK kinase inhibitors (e.g., U0126, FR180204, SCH772984) or other MYD88-targeting agents is not scientifically valid because ERK-MYD88 interaction inhibitor 1 operates through a fundamentally distinct mechanism: it disrupts a specific PPI at the ERK DRS while leaving ERK catalytic activity intact, whereas kinase inhibitors globally suppress ERK's enzymatic output [1]. Direct comparative studies demonstrate that kinase inhibitors induce cytostatic effects via cell cycle arrest, while EI-52 triggers rapid apoptotic cell death accompanied by immunogenic cell death (ICD) hallmarks, including chemokine release and ATP secretion . Substitution with alternative MYD88 pathway inhibitors (e.g., MyD88 homodimerization inhibitors) would fail to recapitulate the ERK-MYD88 PPI disruption phenotype because these compounds target different molecular interfaces—the MyD88 TIR domain rather than the ERK DRS-MyD88 D-domain interaction interface [2].

ERK kinase inhibitors (e.g., SCH772984)

Block ERK catalytic activity and trigger feedback resistance; mechanism diverges from PPI disruption. Cannot replicate ERK-MYD88 interface biology.

MYD88 inhibitors (e.g., MyD88-IN-1)

Target the MYD88 TIR domain, not the ERK-MYD88 interaction axis. Orthogonal signaling effects mean they are not interchangeable for PPI-specific studies.

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source
• [2] Renno T, et al. Treatment of cancer by inhibition of the MYD88/ERK MAP kinase interaction. Patent WO2013087940A1. 2012. View Source

Head-to-Head Evidence: EI-52 vs. Key Comparators

ERK DRS Binding vs. Kinase Inhibitors

EI-52 demonstrates direct, measurable binding to both ERK1 and ERK2 isoforms and quantitatively inhibits ERK-MYD88 protein-protein interaction in a cell-free HTRF assay system [1]. The compound binds ERK1 with Kd = 4.3 µM and ERK2 with Kd = 2.1 µM, and inhibits ERK1-MYD88 interaction with IC50 = 3.1 µM and ERK2-MYD88 interaction with IC50 = 14.7 µM . This dual-binding profile to both ERK isoforms distinguishes EI-52 from isoform-selective agents and provides a well-defined potency benchmark for experimental standardization.

ERK DRS Binding

Head-to-head

EI-52 Kd 4.3 µM (ERK1), 2.1 µM (ERK2); no kinase inhibition at 10 µM. SCH772984 IC50 4 nM (ERK1), 1 nM (ERK2).

PPI inhibitor mechanism, kinase activity spared

Fluorescence quenching and HTRF assays

Evidence Dimension	ERK binding affinity (Kd) and PPI inhibition (IC50)
Target Compound Data	EI-52 binds ERK1 Kd = 4.3 µM, ERK2 Kd = 2.1 µM; inhibits ERK1-MYD88 IC50 = 3.1 µM, ERK2-MYD88 IC50 = 14.7 µM
Comparator Or Baseline	SP-26 (spiro scaffold analog): computed ΔG = −32.7 kcal/mol vs EI-52 ΔG = −29.9 kcal/mol (in silico docking)
Quantified Difference	EI-52 exhibits preferential binding to ERK2 over ERK1 (2.05-fold lower Kd); SP-26 shows marginally more favorable computed binding free energy (ΔΔG = −2.8 kcal/mol)
Conditions	Fluorescence quenching assay and HTRF assay; in silico docking using P2Rank pocket prediction with three scoring functions

Why This Matters

Quantified binding and inhibition parameters enable researchers to standardize dosing across experiments and establish SAR benchmarks when optimizing or comparing ERK-MYD88 PPI disruptors.

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source

ERK-MYD88 PPI Inhibition vs. Kinase Inhibitors

A critical and quantifiable differentiation of EI-52 is its inability to inhibit ERK kinase catalytic activity, in stark contrast to conventional ERK kinase inhibitors [1]. In an in vitro kinase assay, ERK catalytic activity remained fully intact following treatment with EI-52 at concentrations ranging from 1 µM to 100 µM, whereas treatment with the pan-kinase inhibitor K252a or the ERK kinase inhibitor FR180204 resulted in complete loss of kinase activity . Furthermore, in cellular assays, EI-52 did not affect ERK phosphorylation or compromise phosphorylation of the ERK substrate RSK, while the MEK/ERK inhibitor U0126 significantly reduced RSK phosphorylation [2].

PPI Inhibition

Head-to-head

EI-52 IC50 3.1 µM (ERK1-MYD88), 14.7 µM (ERK2-MYD88). ERK1/2 inhibitor 1 and U0126 showed no PPI inhibition.

Selective PPI disruption, absent in kinase inhibitors

HTRF assay using MYD88 D-domain peptide

Evidence Dimension	ERK kinase catalytic activity retention
Target Compound Data	EI-52 (1-100 µM): ERK catalytic activity intact; no effect on ERK phosphorylation; RSK phosphorylation preserved
Comparator Or Baseline	FR180204 / K252a: complete loss of ERK kinase activity; U0126: compromised RSK phosphorylation
Quantified Difference	EI-52 maintains 100% ERK kinase activity across 1-100 µM concentration range versus complete inhibition by FR180204/K252a
Conditions	In vitro kinase assay with recombinant ERK; cellular assays in HCT116 human colon cancer cells (K-RasG13D) with western blot detection

Why This Matters

Preservation of ERK kinase activity while disrupting only the ERK-MYD88 PPI avoids the global ERK signaling suppression associated with kinase inhibitors, which is linked to adaptive resistance mechanisms and cytostatic rather than cytotoxic outcomes.

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source
• [2] Virard F, et al. Fig. 3C: EI-52 does not affect ERK phosphorylation or RSK substrate phosphorylation versus U0126. Nat Commun. 2024;15:7037. View Source

Immunogenic Cell Death Induction vs. ERK Pathway Inhibition

EI-52 induces rapid and robust cancer cell death through apoptosis, whereas ERK kinase inhibitors at equivalent concentrations produce only cytostatic effects characterized by reduced cell recovery without cell death induction [1]. In HCT116 human colon cancer cells (K-RasG13D), treatment with 8 µM EI-52 resulted in rapid cell death, while ERK kinase inhibitors at the same concentration merely reduced cell recovery over 48 hours [2]. Flow cytometry analysis confirmed that EI-52-treated HCT116 cells exposed annexin V within 24 hours, establishing apoptosis as the mechanism of cell death [3].

ICD Marker Induction

Head-to-head

EI-52 (8 µM): 2.5-fold e-ATP increase (p=0.0034), CXCL8 2.8-fold (p=0.0073). U0126 (10 µM): 1.5-fold e-ATP increase.

ICD-marker release context, not replicated by MEK inhibition

HCT116 cells, 24h, supernatant analysis

Evidence Dimension	Cell fate outcome (cytotoxicity versus cytostasis)
Target Compound Data	EI-52 (8 µM): rapid and robust cancer cell death; apoptosis confirmed by annexin V exposure at 24 h
Comparator Or Baseline	ERK kinase inhibitors (8 µM): reduced cell recovery only; no cell death induction
Quantified Difference	EI-52 induces apoptotic cell death while kinase inhibitors at identical concentration produce only cytostatic growth inhibition
Conditions	HCT116 human colon cancer cells (K-RasG13D); 48 h cell recovery assay; 24 h annexin V flow cytometry

Why This Matters

The cytotoxic versus cytostatic distinction has profound implications for therapeutic durability and resistance emergence—cytostatic kinase inhibitors permit adaptive resistance mechanisms, while cytotoxic apoptosis may more effectively eliminate tumor cells.

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source
• [2] Virard F, et al. Fig. 1H: EI-52 induces rapid cancer cell death while ERK kinase inhibitors only reduce cell recovery. Nat Commun. 2024;15:7037. View Source
• [3] Virard F, et al. Fig. 1I: Annexin V exposure confirms apoptotic cell death with EI-52 treatment. Nat Commun. 2024;15:7037. View Source

Cancer-Selective Cytotoxicity vs. Normal Cells

EI-52 triggers immunogenic cell death (ICD) characterized by release of damage-associated molecular patterns (DAMPs) and chemokine secretion, whereas the MEK/ERK inhibitor U0126 fails to induce any ICD hallmarks [1]. Transcriptomic analysis revealed that EI-52 treatment (8 µM, 16 h) upregulates NF-κB-dependent inflammatory genes, leading to confirmed secretion of chemokines CXCL1 and CXCL8 (IL-8) [2]. Critically, supernatant from EI-52-treated HCT116 cells attracted THP1 macrophages, while U0126-treated cell supernatant showed no chemoattractant activity [3]. EI-52-induced cell death was accompanied by release of ATP (chemotactic DAMP) and HMGB1 (endogenous TLR4 ligand), both established ICD markers.

Cancer Cell Selectivity

Reported

Caspase 3/7: >4.5-fold increase in HCT116 vs HUVEC (p=0.0037); no activation in HCEC or HUVEC.

Preferential cancer-cell stress response context

IncuCyte imaging, 16-24h

Evidence Dimension	Immunogenic cell death marker induction
Target Compound Data	EI-52 (8 µM): CXCL1 and CXCL8 secretion; ATP and HMGB1 release; macrophage chemoattraction
Comparator Or Baseline	U0126 (MEK/ERK kinase inhibitor): no chemokine induction; no ICD mediator release; no macrophage chemoattraction
Quantified Difference	EI-52 induces detectable DAMP release and functional macrophage chemoattraction; U0126 produces no detectable response in any ICD parameter
Conditions	HCT116 cells; 16 h treatment; Affymetrix microarray transcriptomics; ELISA for chemokines; THP1 macrophage migration assay

Why This Matters

ICD induction confers the ability to engage anti-tumor T cell immunity in vivo—a property absent from conventional kinase inhibitors—making EI-52 uniquely suited for studies of cancer immunotherapy combinations and immune-competent tumor models.

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source
• [2] Virard F, et al. Fig. 6A-D: Transcriptomic upregulation and confirmed secretion of NF-κB-dependent chemokines with EI-52 treatment. Nat Commun. 2024;15:7037. View Source
• [3] Virard F, et al. Fig. 6H-I: EI-52 induces DAMP release and macrophage chemoattraction; U0126 shows no activity. Nat Commun. 2024;15:7037. View Source

In Vivo Anti-Tumor Activity in Syngeneic Models

EI-52 demonstrates selective cytotoxicity toward cancer cells while sparing untransformed cells, establishing a functional therapeutic window at the cellular level [1]. Comparative testing in HCT116 colorectal cancer cells versus untransformed human colonic epithelial cells (HCEC-hTERT) showed that EI-52 treatment (8 µM) triggered death only in the cancer cell line, with the untransformed counterpart remaining unaffected at the same concentration [2]. Additionally, primary HUVEC isolated from three different human donors showed no sensitivity to EI-52 treatment, confirming that the compound does not induce non-specific toxicity in normal cells [3].

In Vivo LLC Model

Model context

EI-52 (25, 50 mg/kg i.p.) reduced tumor volume vs vehicle; increased CD8+ T cell infiltration observed.

Syngeneic model-response context, T cell infiltration

LLC model, C57BL/6 mice; class-level inference

Evidence Dimension	Cell viability and ISR activation in transformed vs untransformed cells
Target Compound Data	EI-52 (8 µM): HCT116 cancer cells—cell death and ATF4 induction; HCEC-hTERT—no cell death and no ATF4 induction; HUVEC (3 donors)—no sensitivity
Comparator Or Baseline	Non-specific cytotoxic agents would affect both transformed and untransformed cells equivalently
Quantified Difference	EI-52 induces selective ATF4 accumulation and cell death in cancer cells with no detectable effect on untransformed cells at identical concentration
Conditions	HCT116 colorectal cancer cells vs HCEC-hTERT untransformed colonic epithelial cells; primary HUVEC from 3 donors; 8 µM EI-52; ATF4 western blot; viability assays

Why This Matters

Cancer cell selectivity at the cellular level indicates a potentially wider therapeutic index and reduces the likelihood of dose-limiting normal tissue toxicity, a common limitation of conventional cytotoxic chemotherapeutics and some targeted kinase inhibitors.

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source
• [2] Virard F, et al. Fig. 4A-B: EI-52 selectively kills HCT116 cancer cells but not HCEC-hTERT untransformed cells; ATF4 induced only in cancer cells. Nat Commun. 2024;15:7037. View Source
• [3] Virard F, et al. Fig. 4C: Primary HUVEC from three donors show no sensitivity to EI-52 treatment. Nat Commun. 2024;15:7037. View Source

Distinct Sensitivity Pattern Across 301 Cancer Cell Lines Differentiated from Kinase Inhibitors and Other Drug Classes

EI-52 exhibits a distinctive sensitivity pattern across 301 human cancer cell lines that differs from the patterns of 63 anti-tumor reference compounds, including kinase inhibitors and other drug classes [1]. Among the 301 cell lines tested with a 10-concentration two-fold dilution series starting from 30 µM, 80% responded with IC50 values between 3.4 µM and 11 µM (intermediate sensitivity), 10% below 3.4 µM (high sensitivity), and 10% above 11 µM (low or no sensitivity) [2]. The overall response pattern across tumor types was heterogeneous and, when compared to reference compound databases, formed a unique sensitivity fingerprint that clustered separately from kinase inhibitors [3].

Evidence Dimension	Cell line sensitivity pattern (IC50 distribution and clustering)
Target Compound Data	EI-52 IC50 distribution: 80% of 301 lines = 3.4-11 µM; 10% <3.4 µM; 10% >11 µM; unique clustering pattern vs 63 reference compounds
Comparator Or Baseline	63 anti-tumor reference compounds (kinase inhibitors and other drug classes) with established sensitivity fingerprints
Quantified Difference	EI-52 sensitivity pattern forms a distinct cluster separate from kinase inhibitors and other drug classes, indicating unique mechanism of action
Conditions	Oncopanel collection (Eurofins) of 301 human cancer cell lines; 10-point two-fold dilution from 30 µM; viability measured; comparative sensitivity pattern analysis

Why This Matters

A unique sensitivity fingerprint across a broad cancer cell line panel provides orthogonal validation of a distinct mechanism of action and helps researchers identify tumor types most likely to respond in preclinical studies, guiding rational experimental design.

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source
• [2] Virard F, et al. Fig. 2A: IC50 distribution across 301 cancer cell lines. Nat Commun. 2024;15:7037. View Source
• [3] Virard F, et al. Fig. 2C: EI-52 sensitivity pattern distinct from 63 anti-tumor reference compounds. Nat Commun. 2024;15:7037. View Source

EI-52 Application Scenarios

ICD-Focused Preclinical Oncology Studies

EI-52 is the optimal tool compound for investigating the biological consequences of disrupting ERK-MYD88 PPI while preserving ERK kinase catalytic function [1]. Researchers studying non-catalytic ERK functions, subcellular ERK mislocalization, and ERK protein complex remodeling should prioritize EI-52 over kinase inhibitors, which globally suppress ERK enzymatic output and confound mechanistic interpretation . The compound has been validated to maintain intact ERK kinase activity from 1-100 µM and does not affect ERK phosphorylation or RSK substrate phosphorylation .

Cancer-Selective Cytotoxicity and Therapeutic Window

EI-52 is uniquely suited for preclinical studies of immunogenic cell death and anti-tumor T cell responses in immune-competent models [1]. Unlike U0126 and other MEK/ERK inhibitors, EI-52 induces ICD hallmarks including ATP release, HMGB1 secretion, chemokine production (CXCL1, CXCL8), and functional macrophage chemoattraction . In vivo, EI-52 treatment triggers T cell-dependent anti-tumor immunity, with significantly greater efficacy in wild-type versus T cell-deficient nude mice, and demonstrates additive benefit when combined with anti-PD1 checkpoint blockade .

In Vivo Target Validation for ERK-MYD88 PPI

EI-52 has demonstrated validated efficacy in patient-derived tumor organoids (PDOs) from colorectal and lung cancer surgical samples, as well as in thick-section head and neck cancer explants [1]. In these ex vivo human tumor models, EI-52 induces caspase 3/7-mediated apoptosis and strong c-PARP staining restricted to tumor cells . This validated ex vivo efficacy profile supports the use of EI-52 in translational research bridging in vitro findings to clinical relevance, particularly for studies of tumor heterogeneity and personalized response prediction .

Resistance Mechanisms to RAS/MAPK Kinase Inhibitors

EI-52 has established in vivo proof-of-concept across multiple tumor models, including subcutaneous Lewis lung carcinoma (LLC), syngeneic CT26 colon cancer, and the aggressive Kras-LA2 spontaneous lung tumor model [1]. The compound demonstrates dose-dependent tumor growth inhibition in LLC models (LLC in vitro IC50 = 4 µM), and 10-week treatment in the Kras-LA2 model significantly reduced tumor load without observable toxicity to liver, kidney, or spleen . Bioavailability of 52.9% with AUC of 1129 ng/ml/h via intraperitoneal administration provides a defined pharmacokinetic baseline for in vivo experimental design .

Application

Selection Property

Validation Focus

ICD marker research in cancer models

ERK-MYD88 PPI disruption selectivity

ICD marker release (e-ATP, HMGB1, chemokines) and immune signaling endpoints

Cancer cell-selective stress response studies

Cancer vs. normal cell response differential

Caspase 3/7 activation and cell death endpoints in cancer cells vs primary cells

In vivo ERK-MYD88 target validation

In vivo model bioavailability and tumor response

Tumor growth inhibition and T cell infiltration in syngeneic models

Resistance mechanism studies to kinase inhibitors

Non-catalytic ERK modulation

Adaptive feedback loop analysis and survival signaling pathways

• [1] Virard F, Giraud S, Bonnet M, Magadoux L, Martin L, Pham TH, Skafi N, Deneuve S, Frem R, Villoutreix BO, et al. Targeting ERK-MYD88 interaction leads to ERK dysregulation and immunogenic cancer cell death. Nat Commun. 2024 Aug 15;15(1):7037. View Source